Cas no 24242-97-5 (1-(4-Isobutoxyphenyl)ethanone)
1-(4-Isobutoxyphenyl)ethanone structure
Product Name:1-(4-Isobutoxyphenyl)ethanone
CAS No:24242-97-5
MF:C12H16O2
MW:192.254243850708
CID:257418
PubChem ID:2063678
Update Time:2025-04-19
1-(4-Isobutoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Isobutoxyphenyl)ethanone
- Ethanone,1-[4-(2-methylpropoxy)phenyl]-
- 1-(4-Isobutoxy-phenyl)-aethanon
- 1-(4-isobutoxy-phenyl)-ethanone
- 4'-(2-methylpropyloxy)acetophenone
- AC1M14UU
- ALBB-002871
- CTK4F3181
- p-(iso-Butyloxy)-phenylacetyl
- SureCN3010302
- AKOS000203229
- MFCD00995652
- VS-06563
- 1-[4-(2-methylpropoxy)phenyl]ethanone
- SCHEMBL3010302
- CS-0274426
- ACRYHNAGXRLMAC-UHFFFAOYSA-N
- p-isobutoxyacetophenone
- 4'-iso-Butoxyacetophenone
- Z53832964
- 24242-97-5
- DTXSID20366312
- EN300-07285
- 1-[4-(2-methylpropoxy)phenyl]ethan-1-one
- 1-(4-Isobutoxyphenyl)ethan-1-one
- F83465
- BBL017873
- STK487815
-
- MDL： MFCD00995652
- Inchi： 1S/C12H16O2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9H,8H2,1-3H3
- InChI Key： ACRYHNAGXRLMAC-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(C)=O)=CC=1)CC(C)C
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-(4-Isobutoxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450335-100mg |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450335-500mg |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 500mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B450335-1g |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 1g |
$ 185.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1252077-100mg |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 100mg |
$75 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1252077-250mg |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 250mg |
$90 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1252077-10g |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 10g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1252077-25g |
1-(4-isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 25g |
$780 | 2024-06-06 | |
| A2B Chem LLC | AF62231-1g |
1-(4-Isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 1g |
$87.00 | 2024-04-20 | |
| A2B Chem LLC | AF62231-5g |
1-(4-Isobutoxyphenyl)ethanone |
24242-97-5 | 90% | 5g |
$318.00 | 2024-04-20 | |
| Crysdot LLC | CD12092604-10g |
1-(4-Isobutoxyphenyl)ethanone |
24242-97-5 | 95+% | 10g |
$446 | 2024-07-24 |
1-(4-Isobutoxyphenyl)ethanone Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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